Cas no 1805371-74-7 (3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1805371-74-7
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4860507
• Update Time: 2025-10-20

3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-5-3(2-13)1-4(7(10)15)14-6(5)8(11)12/h1,8H
• InChI Key： QUQYTDNZMBJNAJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=O)Cl)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride

Comprehensive Overview of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805371-74-7)

The compound 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805371-74-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromo, cyano, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel small-molecule drugs and crop protection agents.

In recent years, the demand for halogenated pyridines like 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's carbonyl chloride group offers excellent reactivity for further functionalization, making it a versatile building block in organic synthesis. Its CAS No. 1805371-74-7 is frequently searched in scientific databases, reflecting its growing importance in R&D.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. Researchers are exploring eco-friendly methods to produce 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride with minimal waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. The compound's difluoromethyl group, in particular, is of interest due to its ability to modulate the physicochemical properties of target molecules, enhancing their bioavailability and stability.

The pharmaceutical industry is another major driver of demand for this compound. With the rise of targeted therapies and personalized medicine, there is a growing need for innovative intermediates like 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride. Its bromo and cyano substituents enable precise modifications, facilitating the development of next-generation kinase inhibitors and antiviral agents. These applications are particularly relevant in the context of emerging infectious diseases and cancer research.

In the agrochemical sector, 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride is being investigated for its potential in creating next-generation pesticides. The difluoromethyl group is known to enhance the bioactivity of agrochemicals, offering improved pest control with lower environmental impact. This is especially important as regulatory bodies worldwide tighten restrictions on traditional pesticides, pushing the industry toward safer and more sustainable alternatives.

From a technical perspective, the synthesis and handling of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride require specialized expertise. The compound's carbonyl chloride moiety is highly reactive, necessitating careful control of reaction conditions to avoid side reactions. Researchers often employ advanced techniques like flow chemistry and catalysis to optimize its production. These methods not only improve yield and purity but also align with the principles of green chemistry.

The analytical characterization of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These tools are essential for verifying the compound's identity and purity, ensuring it meets the stringent standards required for pharmaceutical and agrochemical applications. The CAS No. 1805371-74-7 serves as a unique identifier, facilitating accurate tracking and documentation in research and industrial settings.

Looking ahead, the future of 3-Bromo-4-cyano-2-(difluoromethyl)pyridine-6-carbonyl chloride appears promising. As the chemical and life sciences industries continue to evolve, the demand for high-quality, multifunctional intermediates is expected to grow. Innovations in synthetic methodology and process optimization will likely further enhance the accessibility and utility of this compound, solidifying its role as a cornerstone of modern chemical research.